Cas no 1805718-33-5 (1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one
• CAS No: 1805718-33-5
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4974898
• Update Time: 2025-07-22

1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C12H15BrO2/c1-4-9-5-6-10(11(7-9)15-3)12(13)8(2)14/h5-7,12H,4H2,1-3H3
• InChI Key： MDVAHDMRVCLUFH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one

Professional Introduction to 1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one (CAS No. 1805718-33-5)

1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one, a compound with the chemical formula C₁₁H₁₃BromO₂, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 1805718-33-5, has garnered attention due to its versatile applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a bromine substituent and an aromatic ring with ethyl and methoxy groups, make it a valuable building block for further chemical modifications.

The synthesis of 1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one involves a series of well-established organic reactions, including bromination and condensation processes. The bromine atom at the alpha position relative to the carbonyl group enhances the electrophilicity of the molecule, facilitating subsequent reactions such as nucleophilic substitution and cross-coupling. These reactions are crucial in constructing more complex molecular architectures, which are often required in drug discovery efforts.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring aromatic heterocycles and functionalized aldehydes or ketones. The 4-ethyl-2-methoxyphenyl moiety in 1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one contributes to the molecule's ability to interact with biological targets, making it a promising candidate for further investigation. Researchers have been particularly interested in its potential as a precursor for developing kinase inhibitors, which play a critical role in treating various cancers and inflammatory diseases.

One of the most compelling aspects of 1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one is its role in synthesizing biologically active molecules. The bromine atom allows for easy manipulation through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are widely used in constructing complex organic frameworks. These reactions enable the introduction of diverse functional groups, expanding the chemical space available for drug design.

The pharmaceutical industry has been leveraging this compound to develop novel therapeutic strategies. For instance, derivatives of 1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one have shown promise in preclinical studies as inhibitors of specific enzymes implicated in metabolic disorders. The combination of structural diversity and biological activity makes this compound an attractive scaffold for medicinal chemists seeking to develop next-generation drugs.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers optimize its pharmacological properties. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which further enhance our understanding of its structure-function relationships.

The synthesis and application of 1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one highlight the importance of intermediates in driving innovation in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will remain essential tools for developing targeted therapies. The ability to modify their structures allows for fine-tuning their biological activities, making them indispensable in the quest for effective treatments.

In conclusion, 1-Bromo-1-(4-ethyl-2-methoxyphenyl)propan-2-one (CAS No. 1805718-33-5) is a multifaceted compound with significant implications for organic synthesis and drug development. Its unique structural features and reactivity make it a valuable intermediate for constructing biologically active molecules. As research progresses, we can expect to see further applications of this compound in developing innovative therapeutic strategies that address unmet medical needs.